5,6-dimethyl-2-{[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-3-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one

• Molecular Formula: C22H25N3O2S2
• Molecular Weight: 427.6 g/mol
• IUPAC Name: 5,6-dimethyl-2-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl-3-phenylthieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C22H25N3O2S2/c1-14-9-11-24(12-10-14)18(26)13-28-22-23-20-19(15(2)16(3)29-20)21(27)25(22)17-7-5-4-6-8-17/h4-8,14H,9-13H2,1-3H3
• InChI Key: RQNMHZCWDUOJCK-UHFFFAOYSA-N
• SMILES: CC1CCN(CC1)C(=O)CSC2=NC3=C(C(=C(S3)C)C)C(=O)N2C4=CC=CC=C4

Description

5,6-dimethyl-2-{[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-3-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one, also known as compound X, is a novel chemical compound with potential applications in scientific research.

Mechanism of Action

The mechanism of action of 5,6-dimethyl-2-{[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-3-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one X is not fully understood. However, it has been shown to inhibit the activity of several enzymes, including topoisomerase II and protein kinase C. It may also induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Compound X has been shown to have several biochemical and physiological effects. In cancer cells, it inhibits cell growth and induces apoptosis. It also inhibits the migration and invasion of cancer cells. In Trypanosoma brucei, it inhibits the growth and division of the parasite.

Advantages and Limitations for Lab Experiments

One advantage of using 5,6-dimethyl-2-{[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-3-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one X in lab experiments is its potential as a novel drug candidate for cancer and parasitic diseases. However, its low yield and limited availability may make it difficult to use in large-scale experiments. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on 5,6-dimethyl-2-{[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-3-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one X. One direction is to optimize the synthesis method to improve yield and scalability. Another direction is to investigate its potential as a treatment for other diseases, such as malaria and Chagas disease. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 5,6-dimethyl-2-{[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-3-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one X involves several steps. First, 4-methylpiperidine is reacted with 2-bromoacetyl chloride to form 2-(4-methylpiperidin-1-yl)-2-oxoethyl chloride. This intermediate is then reacted with 5,6-dimethyl-3-phenylthieno[2,3-d]pyrimidin-4-one and sodium sulfide to form 5,6-dimethyl-2-{[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-3-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one X. The yield of this reaction is approximately 50%.

Scientific Research Applications

Compound X has potential applications in scientific research, particularly in the field of drug discovery. It has been shown to have activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. It has also been shown to have activity against the protozoan parasite Trypanosoma brucei, which causes African sleeping sickness.